Cas no 106316-04-5 (Benzoic acid, 2-chloro-4-(tetradecyloxy)-)

• Product Name: Benzoic acid, 2-chloro-4-(tetradecyloxy)-
• CAS No: 106316-04-5
• MF: C₂₁H₃₃ClO₃
• MW: 368.937926054001
• CID: 1175515
• Update Time: 2024-08-05

Benzoic acid, 2-chloro-4-(tetradecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-4-(tetradecyloxy)-

• Inchi： 1S/C21H33ClO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-25-18-14-15-19(21(23)24)20(22)17-18/h14-15,17H,2-13,16H2,1H3,(H,23,24)
• InChI Key： QCBLEDLGNBSYDJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OCCCCCCCCCCCCCC)C=C1Cl

Computed Properties

• Exact Mass: 368.21199

Experimental Properties

• Density: 1.046±0.06 g/cm3(Predicted)
• Boiling Point: 474.6±25.0 °C(Predicted)
• PSA: 46.53
• pka: 3.33±0.25(Predicted)